Bifidobacterium animalis subsp. lactis boosts neonatal immunity: unravelling systemic defences against Salmonella†
Food & Function Pub Date: 2023-11-29 DOI: 10.1039/D3FO03686C
Abstract
Bifidobacterium animalis subsp. lactis may be a useful probiotic intervention for regulating neonatal intestinal immune responses and counteracting Salmonella infection. However, recent research has focused on intestinal immunity, leaving uncertainties regarding the central, peripheral, and neural immune responses in neonates. Therefore, this study investigated the role and mechanisms of B. animalis subsp. lactis in the systemic immune responses of neonatal rats following Salmonella infection. Through extremely early pretreatment with B. animalis subsp. lactis (6 hours postnatal), the neonatal rat gut microbiota was effectively reshaped, especially the Bifidobacterium community. In the rats pretreated with B. animalis subsp. lactis, Salmonella was less prevalent in the blood, liver, spleen, and intestines following infection. The intervention promoted T lymphocyte subset balance in the spleen and thymus and fostered neurodevelopment and neuroimmune balance in the brain. Furthermore, metabolic profiling showed a strong correlation between the metabolites in the serum and colon, supporting the view that B. animalis subsp. lactis pretreatment influences the systemic immune response by modifying the composition and metabolism of the gut microbiota. Overall, the results imply that B. animalis subsp. lactis pretreatment, through the coordinated regulation of colonic and serum metabolites, influences the systemic immune responses of neonatal rats against Salmonella infection.
Recommended Literature
- [1] Inside front cover
- [2] In vivo investigation of brain and systemic ketobemidonemetabolism
- [3] Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†
- [4] A nanoscale dendrimer-based Fe24 cluster: synthesis and molecular self-assembly
- [5] Advances in modelling X-ray absorption spectroscopy data using reverse Monte Carlo
- [6] Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide†
- [7] In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†
- [8] Solvent-free catalytic synthesis and optical properties of super-hard phase ultrafine carbon nitride nanowires with abundant surface active sites
- [9] The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†
- [10] Size dependence of gold clusters with precise numbers of atoms in aerobic oxidation of d-glucose†
Journal Name：Food & Function
Research Products
-
CAS no.: 101713-87-5
-
1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
